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Compound Name:
3-Chloro-4,5-

dimethoxybenzaldehyde

CAS No.: 18268-68-3

Cat. No.: B104481

Get Quote

3-Chloro-4,5-dimethoxybenzaldehyde is a polysubstituted aromatic aldehyde that serves as

a highly versatile and valuable building block in modern organic synthesis and medicinal

chemistry. Its chemical architecture, featuring an electrophilic aldehyde group and an electron-

rich benzene ring decorated with two methoxy groups and a chloro substituent, offers a unique

combination of reactivity and structural control. The IUPAC name for this compound is 3-
chloro-4,5-dimethoxybenzaldehyde, and its CAS number is 18268-68-3.[1][2] The strategic

placement of these functional groups dictates its reaction pathways, allowing for the

construction of complex molecular scaffolds, particularly those found in pharmacologically

active compounds.[3][4]

This guide provides an in-depth exploration of the key chemical transformations involving 3-
Chloro-4,5-dimethoxybenzaldehyde. We will move beyond simple reaction lists to provide a

mechanistic understanding, field-proven experimental protocols, and the strategic rationale

behind its application in the synthesis of high-value molecules. This document is intended for

researchers, chemists, and drug development professionals seeking to leverage the synthetic

potential of this important intermediate.
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Table 1: Physicochemical Properties of 3-Chloro-4,5-dimethoxybenzaldehyde

Property Value Reference

CAS Number 18268-68-3 [1][5]

Molecular Formula C₉H₉ClO₃ [1][5]

Molecular Weight 200.62 g/mol [1][2]

Appearance Solid [1]

Melting Point 56-60 °C [1]

SMILES
COC1=C(C(=CC(=C1)C=O)Cl)

OC
[2][6]

InChIKey
AMZCHEDPEAQEMC-

UHFFFAOYSA-N
[2][6]

Synthesis via Vilsmeier-Haack Formylation: A
Foundational Route
The most direct and industrially scalable synthesis of 3-Chloro-4,5-dimethoxybenzaldehyde
involves the formylation of an electron-rich aromatic precursor. The Vilsmeier-Haack reaction is

the premier choice for this transformation, utilizing a Vilsmeier reagent, typically formed in situ

from phosphoryl chloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).

[7][8][9] The reaction proceeds via electrophilic aromatic substitution, where the electron-

donating methoxy groups of the precursor, 3-chloro-1,2-dimethoxybenzene, activate the ring

towards formylation.[8][10]

The Vilsmeier reagent, a chloroiminium salt, is a mild electrophile, making the reaction highly

selective for activated aromatic systems and avoiding the harsh conditions of other formylation

methods.[8][11]

Diagram 1: Vilsmeier-Haack Reaction Mechanism
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Vilsmeier Reagent Formation

Electrophilic Aromatic Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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